![molecular formula C11H11ClN2O3 B7557871 2-chloro-N-[3-(2-oxo-1,3-oxazolidin-3-yl)phenyl]acetamide](/img/structure/B7557871.png)
2-chloro-N-[3-(2-oxo-1,3-oxazolidin-3-yl)phenyl]acetamide
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Overview
Description
2-chloro-N-[3-(2-oxo-1,3-oxazolidin-3-yl)phenyl]acetamide, also known as OXA, is a chemical compound that has been studied extensively for its potential applications in various fields of scientific research. OXA is a derivative of the antibiotic oxazolidinone and has been found to possess a wide range of biological activities, including antibacterial, antifungal, and antiviral properties. In
Mechanism of Action
The mechanism of action of 2-chloro-N-[3-(2-oxo-1,3-oxazolidin-3-yl)phenyl]acetamide is not fully understood. However, it is believed to inhibit protein synthesis by binding to the 50S ribosomal subunit of bacteria and fungi. This inhibition prevents the formation of peptide bonds and ultimately leads to the inhibition of bacterial and fungal growth.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of bacterial and fungal cells by disrupting protein synthesis. In addition, this compound has been found to have anti-inflammatory properties and has been shown to reduce the production of pro-inflammatory cytokines. This compound has also been found to have antioxidant properties and has been shown to reduce oxidative stress in cells.
Advantages and Limitations for Lab Experiments
2-chloro-N-[3-(2-oxo-1,3-oxazolidin-3-yl)phenyl]acetamide has several advantages for lab experiments. It is a relatively stable compound and can be easily synthesized in large quantities. This compound is also highly soluble in water, which makes it easy to use in aqueous solutions. However, this compound has some limitations for lab experiments. It has been found to be toxic to some cell lines at high concentrations, which limits its use in cell-based assays. In addition, this compound has been found to be unstable in acidic conditions, which limits its use in some experiments.
Future Directions
There are several future directions for research on 2-chloro-N-[3-(2-oxo-1,3-oxazolidin-3-yl)phenyl]acetamide. One area of research is the development of new derivatives of this compound with improved antibacterial, antifungal, and antiviral activities. Another area of research is the investigation of the mechanism of action of this compound and its derivatives. This could lead to the development of new antibiotics and antifungal agents with novel mechanisms of action. Finally, research could be focused on the use of this compound and its derivatives as anti-inflammatory and antioxidant agents for the treatment of various diseases.
Synthesis Methods
The synthesis of 2-chloro-N-[3-(2-oxo-1,3-oxazolidin-3-yl)phenyl]acetamide involves the reaction of 3-(2-oxo-1,3-oxazolidin-3-yl)aniline with chloroacetyl chloride in the presence of a base. The resulting product is purified by recrystallization to obtain the final compound, this compound.
Scientific Research Applications
2-chloro-N-[3-(2-oxo-1,3-oxazolidin-3-yl)phenyl]acetamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to possess antibacterial activity against both Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecalis (VRE). This compound has also been found to possess antifungal activity against various fungal strains, including Candida albicans and Aspergillus fumigatus. In addition, this compound has been found to possess antiviral activity against the human immunodeficiency virus (HIV) and the hepatitis C virus (HCV).
properties
IUPAC Name |
2-chloro-N-[3-(2-oxo-1,3-oxazolidin-3-yl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11ClN2O3/c12-7-10(15)13-8-2-1-3-9(6-8)14-4-5-17-11(14)16/h1-3,6H,4-5,7H2,(H,13,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZXOSPYDAOTKCZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(=O)N1C2=CC=CC(=C2)NC(=O)CCl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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